N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide

• IUPAC Name: N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide
• InChI: InChI=1S/C16H24N2O2/c1-3-12-6-5-7-13(4-2)15(12)17-16(20)18-10-8-14(19)9-11-18/h5-7,14,19H,3-4,8-11H2,1-2H3,(H,17,20)
• InChI Key: IVCONIHLOIDCQF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)N2CCC(CC2)O
• Molecular Formula: C16H24N2O2
• Molecular Weight: 276.37 g/mol

Description

N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide, also known as JNJ-42165279, is a novel compound that has gained considerable attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide is not fully understood. However, it has been reported to act as a selective sigma-1 receptor agonist. The sigma-1 receptor is a chaperone protein that is involved in several cellular processes, including calcium signaling, oxidative stress, and protein folding. Activation of the sigma-1 receptor has been shown to modulate neurotransmitter release, reduce inflammation, and promote neuroprotection.
Biochemical and Physiological Effects:
N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide has been shown to have several biochemical and physiological effects in preclinical studies. The compound has been reported to reduce neuropathic pain, anxiety, and depression-like behaviors in animal models. It has also been shown to increase the levels of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF). The compound has been reported to have antioxidant and anti-inflammatory effects, which may contribute to its neuroprotective properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide is its high selectivity for the sigma-1 receptor. This makes it an ideal compound for studying the role of the sigma-1 receptor in several disease conditions. The compound has also been shown to have good pharmacokinetic properties, which makes it suitable for in vivo studies. However, one of the limitations of this compound is its low solubility in water, which may affect its bioavailability and limit its use in certain experimental setups.

Future Directions

There are several future directions for the research on N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide. One of the areas of interest is the development of more potent and selective sigma-1 receptor agonists. Another area of interest is the investigation of the compound's effects on other disease conditions such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The compound's potential as a neuroprotective agent and its ability to modulate neuroinflammation make it an attractive candidate for further research. Additionally, the compound's effects on synaptic plasticity and learning and memory are also areas of interest for future studies.
Conclusion:
In conclusion, N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide is a novel compound that has shown promising results in preclinical studies for its potential therapeutic applications. The compound's high selectivity for the sigma-1 receptor and its neuroprotective properties make it an attractive candidate for further research. The compound's effects on neuropathic pain, anxiety, and depression-like behaviors, as well as its ability to modulate neuroinflammation, make it a potential candidate for the treatment of several disease conditions. Further studies are needed to fully understand the compound's mechanism of action and its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide involves the reaction of 2,6-diethylphenylamine with 4-chlorobutyronitrile in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to reduction using sodium borohydride to yield the final product. This method has been reported in the literature and has been optimized for high yield and purity.

Scientific Research Applications

N-(2,6-diethylphenyl)-4-hydroxypiperidine-1-carboxamide has been extensively studied for its potential therapeutic applications in several disease conditions. The compound has shown promising results in preclinical studies for the treatment of neuropathic pain, depression, and anxiety disorders. It has been reported to have a high affinity for the sigma-1 receptor, which plays a crucial role in the modulation of pain, mood, and cognition. The compound has also been shown to have anxiolytic and antidepressant effects in animal models.